Cas no 2138289-85-5 (1-{4,8-diazaspiro2.6nonan-8-yl}propan-1-one)

• Product Name: 1-{4,8-diazaspiro2.6nonan-8-yl}propan-1-one
• CAS No: 2138289-85-5
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 6082266
• PubChem ID: 165470543
• Update Time: 2025-05-20

1-{4,8-diazaspiro2.6nonan-8-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4,8-diazaspiro2.6nonan-8-yl}propan-1-one
• EN300-1067749
• 2138289-85-5
• 1-{4,8-diazaspiro[2.6]nonan-8-yl}propan-1-one

• Inchi： 1S/C10H18N2O/c1-2-9(13)12-7-3-6-11-10(8-12)4-5-10/h11H,2-8H2,1H3
• InChI Key： LPXGBEAEUATDPJ-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCCNC2(C1)CC2

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-{4,8-diazaspiro2.6nonan-8-yl}propan-1-one

Comprehensive Overview of 1-{4,8-Diazaspiro[2.6]nonan-8-yl}propan-1-one (CAS No. 2138289-85-5)

In the rapidly evolving field of pharmaceutical and chemical research, 1-{4,8-diazaspiro[2.6]nonan-8-yl}propan-1-one (CAS No. 2138289-85-5) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic structure, is gaining attention for its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. Researchers are increasingly exploring its pharmacokinetic properties and binding affinity to specific biological targets, making it a hot topic in modern medicinal chemistry.

The structural complexity of 1-{4,8-diazaspiro[2.6]nonan-8-yl}propan-1-one offers a versatile scaffold for designing novel small-molecule inhibitors. Its diazaspiro core is particularly noteworthy, as it mimics natural alkaloids, which are often associated with bioactive properties. Recent studies have highlighted its potential in addressing neurodegenerative diseases, a growing concern in aging populations. This aligns with current trends in precision medicine, where tailored therapies are sought to combat conditions like Alzheimer's and Parkinson's disease.

From a synthetic chemistry perspective, the compound's CAS No. 2138289-85-5 serves as a critical identifier for researchers sourcing high-purity materials. The demand for such compounds has surged due to advancements in high-throughput screening (HTS) and fragment-based drug design. Laboratories worldwide are investigating its solubility, stability, and reactivity under various conditions, which are essential parameters for lead optimization in drug development pipelines.

Beyond pharmaceuticals, 1-{4,8-diazaspiro[2.6]nonan-8-yl}propan-1-one is also being explored in agrochemical research. Its molecular framework could inspire new crop protection agents, addressing global challenges like pesticide resistance and sustainable agriculture. This dual applicability in human health and environmental science makes it a compelling subject for interdisciplinary studies.

In the context of intellectual property, several patents have recently been filed involving derivatives of this compound, reflecting its commercial potential. The spirocyclic motif is particularly prized in patent literature due to its novelty and therapeutic promise. Companies specializing in custom synthesis and contract research are actively offering this compound, catering to the needs of academic and industrial researchers alike.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in characterizing CAS No. 2138289-85-5. These methods confirm its stereochemical purity and conformational stability, which are crucial for reproducible research outcomes. The compound's logP value and hydrogen bonding capacity are also frequently discussed in QSAR studies, underscoring its relevance in computational chemistry.

As the scientific community continues to unravel the potential of 1-{4,8-diazaspiro[2.6]nonan-8-yl}propan-1-one, collaborations between academia and industry are expected to accelerate. Its inclusion in compound libraries for virtual screening campaigns further highlights its strategic importance. With ongoing investigations into its mechanism of action and toxicity profile, this compound may soon transition from bench to bedside, marking a significant milestone in translational research.